Cas no 1542634-11-6 (1,2-Thiazole-4-carboximidamide)

• Product Name: 1,2-Thiazole-4-carboximidamide
• CAS No: 1542634-11-6
• MF: C₄H₅N₃S
• MW: 127.167598485947
• CID: 5265533
• Update Time: 2025-07-17

1,2-Thiazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1,2-thiazole-4-carboximidamide
• 1,2-Thiazole-4-carboximidamide

• Inchi： 1S/C4H5N3S/c5-4(6)3-1-7-8-2-3/h1-2H,(H3,5,6)
• InChI Key： QKHKBGUGCQSJIO-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• XLogP3: -0.1
• Topological Polar Surface Area: 91

Additional information on 1,2-Thiazole-4-carboximidamide

Introduction to 1,2-Thiazole-4-carboximidamide (CAS No. 1542634-11-6)

1,2-Thiazole-4-carboximidamide, a compound with the CAS number 1542634-11-6, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1,2-thiazole-4-carboximidamide make it an attractive candidate for various drug discovery and development efforts.

The chemical structure of 1,2-thiazole-4-carboximidamide consists of a thiazole ring with a carboximidamide functional group attached at the 4-position. This arrangement imparts specific physicochemical properties that contribute to its biological activity. Thiazoles are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring, which can form stable complexes with metal ions and interact with biological targets in various ways.

Recent studies have highlighted the potential of 1,2-thiazole-4-carboximidamide in several therapeutic areas. One notable application is in the field of anticancer research. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 1,2-thiazole-4-carboximidamide exhibit potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anticancer properties, 1,2-thiazole-4-carboximidamide has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, demonstrated that this compound can modulate the activity of specific neurotransmitter receptors, potentially offering neuroprotective effects. These findings suggest that 1,2-thiazole-4-carboximidamide could be a valuable lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1,2-thiazole-4-carboximidamide is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Moreover, its low toxicity profile and minimal side effects enhance its potential as a safe and effective therapeutic agent.

In the context of drug discovery, the structural flexibility of 1,2-thiazole-4-carboximidamide allows for the synthesis of numerous derivatives with optimized biological activities. Chemists have explored various modifications to the core structure to enhance potency, selectivity, and pharmacokinetic properties. For instance, substituting different functional groups at specific positions on the thiazole ring can significantly alter the compound's binding affinity to target proteins.

The synthetic route for preparing 1,2-thiazole-4-carboximidamide is well-documented in the literature. Typically, it involves multistep reactions starting from readily available starting materials such as thiourea and appropriate aldehydes or ketones. The robustness and scalability of these synthetic methods make it feasible to produce large quantities of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,2-thiazole-4-carboximidamide-based drugs in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have generated considerable interest among pharmaceutical companies and academic researchers alike.

In conclusion, 1,2-thiazole-4-carboximidamide (CAS No. 1542634-11-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.